Cas no 949513-12-6 (4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile)
949513-12-6 structure
Product Name:4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile
CAS No:949513-12-6
MF:C10H5F3N2
MW:210.155312299728
MDL:MFCD20921572
CID:3168196
PubChem ID:66545172
Update Time:2025-09-28
4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile
- 4-amino-5-ethynyl-2-(trifluoromethyl)benzenecarbonitrile
- MFCD20921572
- 949513-12-6
- 4-amino-5-ethynyl-2-(trifluoromethyl)benzonitrile
- SCHEMBL204399
- 937-371-1
- 4-amino-5-ethynyl-2-trifluoromethyl-benzonitrile
- AKOS015991452
- GD-0076
-
- MDL： MFCD20921572
- Inchi： 1S/C10H5F3N2/c1-2-6-3-7(5-14)8(4-9(6)15)10(11,12)13/h1,3-4H,15H2
- InChI Key： NJYGHOFVSRBGLX-UHFFFAOYSA-N
- SMILES： FC(C1C(C#N)=CC(C#C)=C(C=1)N)(F)F
Computed Properties
- Exact Mass: 210.04048265Da
- Monoisotopic Mass: 210.04048265Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 49.8Ų
4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A059070-50mg |
4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile |
949513-12-6 | 50mg |
$ 205.00 | 2022-06-08 | ||
| TRC | A059070-100mg |
4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile |
949513-12-6 | 100mg |
$ 335.00 | 2022-06-08 | ||
| Apollo Scientific | PC200346-500mg |
4-Amino-5-ethynyl-2-(trifluoromethyl)benzenecarbonitrile |
949513-12-6 | 500mg |
£250.00 | 2024-05-25 | ||
| Apollo Scientific | PC200346-1g |
4-Amino-5-ethynyl-2-(trifluoromethyl)benzenecarbonitrile |
949513-12-6 | 1g |
£334.00 | 2024-05-25 | ||
| abcr | AB338434-500 mg |
4-Amino-5-ethynyl-2-(trifluoromethyl)benzenecarbonitrile, 95%; . |
949513-12-6 | 95% | 500 mg |
€397.80 | 2023-07-19 | |
| abcr | AB338434-1 g |
4-Amino-5-ethynyl-2-(trifluoromethyl)benzenecarbonitrile, 95%; . |
949513-12-6 | 95% | 1 g |
€587.80 | 2023-07-19 | |
| Key Organics Ltd | GD-0076-1MG |
4-amino-5-ethynyl-2-(trifluoromethyl) benzenecarbonitrile |
949513-12-6 | >95% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | GD-0076-5MG |
4-amino-5-ethynyl-2-(trifluoromethyl) benzenecarbonitrile |
949513-12-6 | >95% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | GD-0076-10MG |
4-amino-5-ethynyl-2-(trifluoromethyl) benzenecarbonitrile |
949513-12-6 | >95% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | GD-0076-0.5G |
4-amino-5-ethynyl-2-(trifluoromethyl) benzenecarbonitrile |
949513-12-6 | >95% | 0.5g |
£215.00 | 2025-02-08 |
4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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